Cas no 31417-85-3 (1,3-Thiazepin-2-amine,4,7-dihydro-N-phenyl-)

• Product Name: 1,3-Thiazepin-2-amine,4,7-dihydro-N-phenyl-
• CAS No: 31417-85-3
• MF: C₁₁H₁₂N₂S
• MW: 204.291380882263
• CID: 308382
• PubChem ID: 279060
• Update Time: 2025-04-19

1,3-Thiazepin-2-amine,4,7-dihydro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Thiazepin-2-amine,4,7-dihydro-N-phenyl-
• N-phenyl-4,7-dihydro-1,3-thiazepin-2-amine
• (4,7-dihydro-[1,3]thiazepin-2-yl)-phenyl-amine
• 2-Anilino-4,7-dihydro-1,3-thiazepin
• 4,7-dihydro-[1,3]thiazepin-2-yl-phenyl-amine
• A833177
• AC1L5PED
• AC1Q4UK9
• AR-1K8031
• NSC129216
• 31417-85-3
• NSC-129216
• DTXSID00299295

• Inchi： 1S/C11H12N2S/c1-2-6-10(7-3-1)13-11-12-8-4-5-9-14-11/h1-7H,8-9H2,(H,12,13)
• InChI Key： CCKIUHRFEULLJB-UHFFFAOYSA-N
• SMILES： S1CC=CCN=C1NC1C=CC=CC=1

Computed Properties

• Exact Mass: 204.07226
• Monoisotopic Mass: 204.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 334.1°Cat760mmHg
• Flash Point: 155.9°C
• Refractive Index: 1.62
• PSA: 24.39
• LogP: 2.26610